Tert-butyl 4-amino-2-fluorobenzoate
Overview
Description
Tert-butyl 4-amino-2-fluorobenzoate is a chemical compound with the empirical formula C19H20FNO4 . It has a molecular weight of 345.36 . The compound is solid in form .
Synthesis Analysis
The synthesis of N-substituted derivatives of tert-butyl 4-aminobenzoate, which includes tert-butyl 4-amino-2-fluorobenzoate, can be achieved via a palladium-catalyzed amination of tert-butyl 4-bromobenzoate with the appropriate free amine . This method provides a convenient route to N-substituted derivatives of tert-butyl 4-aminobenzoate .Molecular Structure Analysis
The SMILES string of Tert-butyl 4-amino-2-fluorobenzoate isCC(OC(C1=CC=C(C=C=1F)NC(OCC2=CC=CC=C2)=O)=O)(C)C
. The InChI is 1S/C19H20FNO4/c1-19(2,3)25-17(22)15-10-9-14(11-16(15)20)21-18(23)24-12-13-7-5-4-6-8-13/h4-11H,12H2,1-3H3,(H,21,23)
. Physical And Chemical Properties Analysis
Tert-butyl 4-amino-2-fluorobenzoate is a solid compound . The exact physical and chemical properties such as melting point, boiling point, and density are not specified in the available resources.Scientific Research Applications
1. Synthesis and Structural Analysis
Tert-butyl 4-amino-2-fluorobenzoate and its derivatives have been extensively studied for their synthesis and structural properties. For instance, a study conducted by Sanjeevarayappa et al. (2015) focused on the synthesis and characterization of a compound derived from tert-butyl 4-amino-2-fluorobenzoate, confirming its structure through X-ray diffraction and other spectroscopic methods. This highlights the chemical’s role in the development of new molecular structures.
2. Role as an Intermediate in Synthesis
The compound has been utilized as an important intermediate in the synthesis of other complex molecules. Zhang et al. (2022) explored its use in the synthesis of a target mTOR targeted PROTAC molecule, emphasizing its significance in advanced synthetic routes [Zhang et al., 2022].
3. Applications in Magnetic Materials
Research by Tretyakov et al. (2019) has also demonstrated the utility of tert-butyl 4-amino-2-fluorobenzoate derivatives in the field of magnetic materials. Their study involved the synthesis of fluorinated phenyl tert-butyl nitroxides, showcasing its potential in creating new magnetic compounds.
4. Developing Novel Polymeric Materials
The chemical's derivatives have been employed in the development of new polymeric materials. For example, Hsiao et al. (1999) synthesized various polyhydrazides and poly(amide–hydrazide)s using derivatives of tert-butyl 4-amino-2-fluorobenzoate, resulting in materials with unique thermal and solubility properties [Hsiao et al., 1999].
properties
IUPAC Name |
tert-butyl 4-amino-2-fluorobenzoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14FNO2/c1-11(2,3)15-10(14)8-5-4-7(13)6-9(8)12/h4-6H,13H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FCCRKNYAZJHMME-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C1=C(C=C(C=C1)N)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14FNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90434890 | |
Record name | TERT-BUTYL 4-AMINO-2-FLUOROBENZOATE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90434890 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 4-amino-2-fluorobenzoate | |
CAS RN |
140373-77-9 | |
Record name | TERT-BUTYL 4-AMINO-2-FLUOROBENZOATE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90434890 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 140373-77-9 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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